Cas no 64268-85-5 (4-Bromo-N-(piperidin-1-yl)benzenesulfonamide)

• Product Name: 4-Bromo-N-(piperidin-1-yl)benzenesulfonamide
• CAS No: 64268-85-5
• MF: C₁₁H₁₅BrN₂O₂S
• MW: 319.218000650406
• CID: 1093506
• PubChem ID: 3689864
• Update Time: 2025-04-24

4-Bromo-N-(piperidin-1-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(piperidin-1-yl)benzenesulfonamide
• 4-bromo-N-piperidin-1-ylbenzenesulfonamide
• AKOS021343783
• AB00042003-01
• 64268-85-5
• A914952

• Inchi： 1S/C11H15BrN2O2S/c12-10-4-6-11(7-5-10)17(15,16)13-14-8-2-1-3-9-14/h4-7,13H,1-3,8-9H2
• InChI Key： MZTMOOJDUOKYDA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NN1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 318.00385
• Monoisotopic Mass: 318.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 49.41

4-Bromo-N-(piperidin-1-yl)benzenesulfonamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-Bromo-N-(piperidin-1-yl)benzenesulfonamide

4-Bromo-N-(piperidin-1-yl)benzenesulfonamide (CAS No. 64268-85-5): A Comprehensive Overview

4-Bromo-N-(piperidin-1-yl)benzenesulfonamide (CAS No. 64268-85-5) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom attached to a benzene ring, a sulfonamide group, and a piperidine moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The benzenesulfonamide core of this compound is known for its stability and ability to act as a bioisostere in medicinal chemistry. The bromine substituent on the benzene ring introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. Additionally, the piperidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, making it an attractive candidate for interactions with biological targets.

Recent studies have explored the antimicrobial activity of 4-bromo-N-(piperidin-1-yl)benzenesulfonamide, demonstrating its potential as an agent against various bacterial and fungal strains. Researchers have also investigated its cytotoxicity profile, which is crucial for evaluating its suitability as a therapeutic agent. These findings highlight the compound's role in the development of novel antimicrobial agents, particularly in light of the growing resistance to conventional antibiotics.

In terms of synthesis, 4-bromo-N-(piperidin-1-yl)benzenesulfonamide can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions has been a focus of recent research, aiming to improve yield and reduce production costs.

The sulfonamide group in this compound plays a critical role in its pharmacokinetic properties. Sulfonamides are known to enhance solubility and improve bioavailability, making them valuable in drug design. Furthermore, the presence of the bromine atom allows for potential modifications to tailor the compound's properties for specific applications, such as increasing lipophilicity or enhancing metabolic stability.

From a structural perspective, 4-bromo-N-(piperidin-1-yl)benzenesulfonamide exhibits a balance between rigidity and flexibility, which is essential for molecular recognition in biological systems. The piperidine ring provides a scaffold for hydrogen bonding interactions, while the sulfonamide group contributes to electrostatic interactions with target proteins. This combination makes the compound an ideal candidate for studying receptor-ligand interactions in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 4-bromo-N-(piperidin-1-yl)benzenesulfonamide, revealing potential binding modes with various enzyme targets. These studies have provided insights into the compound's mechanism of action and guided further optimization efforts to enhance its potency and selectivity.

In conclusion, 4-bromo-N-(piperidin-1-yl)benzenesulfonamide (CAS No. 64268-85-5) is a multifaceted compound with promising applications in drug discovery and chemical synthesis. Its unique structure, combined with recent research findings on its antimicrobial activity and pharmacokinetic properties, positions it as a valuable tool in advancing therapeutic development.